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Compound of Interest

Compound Name: A-1155463

Cat. No.: B8055303

This document provides critical safety, handling, and disposal information for A-1155463, a
potent and selective BCL-XL inhibitor intended for laboratory research use only. Adherence to
these guidelines is crucial for ensuring personnel safety and regulatory compliance.

Proper Disposal Procedures

As A-1155463 is a bioactive chemical compound, it must be treated as hazardous chemical
waste. Disposal should always be in accordance with federal, state, and local environmental
regulations.

Step-by-Step Disposal Guide:
» Waste Identification and Segregation:

o Label A-1155463 waste containers clearly with the chemical name and associated
hazards.

o Do not mix with other chemical waste unless compatibility is confirmed, to avoid
unforeseen reactions.

o Containerization:

o Use only approved, sealed, and leak-proof containers for both solid and liquid waste.
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o Ensure containers are appropriate for the type of waste (e.g., separate containers for
sharps, liquids, and solids).

e Solid Waste Disposal:

o This includes unused or expired solid A-1155463, contaminated personal protective
equipment (PPE) such as gloves and lab coats, and any contaminated lab supplies (e.qg.,
weigh boats, pipette tips).

o Place all solid waste into a designated, labeled hazardous waste container.
e Liquid Waste Disposal:
o This pertains to solutions of A-1155463, such as those prepared in DMSO.
o Collect all liquid waste in a sealed, properly labeled hazardous waste container.
o Do not pour A-1155463 solutions down the drain.
o Decontamination of Glassware and Surfaces:

o Thoroughly rinse any glassware or surfaces that have come into contact with A-1155463
with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.

o Collect the initial rinseate as hazardous liquid waste.
e Arranging for Waste Pickup:
o Store the sealed and labeled hazardous waste containers in a designated, secure area.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative data for A-1155463.
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Property Value
Molecular Formula C35H32FNs04S2
Molecular Weight 669.8 g/mol
CAS Number 1235034-55-5

<0.01 nM for BCL-XL, 80 nM for BCL-2, 19 nM

Binding Affinity (Ki
J y (K) for BCL-W, >440 nM for MCL-1[1][2]

70 nM in Molt-4 cells, 65 nM in H146 small cell

Cellular Activity (ECso) lung cancer cells[1][3]

Store at -20°C for up to 1 year or at -80°C for up
Storage Temperature
to 2 years.[1]

Solubility Soluble in DMSO.[3]

Experimental Protocols

Cell Viability Assay:

To determine the ECso value of A-1155463, a common method is the CellTiter-Glo®
Luminescent Cell Viability Assay.

o Cell Seeding: Plate cells (e.g., Molt-4 or H146) in a 96-well plate at a predetermined density
and allow them to adhere overnight.

o Compound Treatment: Treat the cells with a serial dilution of A-1155463 for a specified
period, typically 72 hours. Include a vehicle control (e.g., DMSO).

e Lysis and Luminescence Measurement: Add CellTiter-Glo® Reagent, which lyses the cells
and generates a luminescent signal proportional to the amount of ATP present (an indicator
of viable cells).

o Data Analysis: Measure luminescence using a plate reader. Normalize the results to the
vehicle control and plot the data to calculate the ECso value using appropriate software (e.g.,
GraphPad Prism).
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In Vivo Tumor Growth Inhibition Study:
Animal studies are conducted to evaluate the in vivo efficacy of A-1155463.

Tumor Cell Implantation: Subcutaneously implant human tumor cells (e.g., H146) into

immunocompromised mice (e.g., SCID-Beige).

o Tumor Growth and Treatment Initiation: Allow tumors to grow to a palpable size. Once
tumors reach the desired volume, randomize the mice into treatment and control groups.

o Compound Administration: Administer A-1155463 (e.g., at 5 mg/kg via intraperitoneal
injection) or a vehicle control to the respective groups daily for a defined period (e.g., 14
days).[2]

e Tumor Measurement: Measure tumor volume regularly (e.g., twice a week) using calipers.

o Data Analysis: Plot the average tumor volume over time for each group to assess the extent
of tumor growth inhibition.

Signaling Pathway and Mechanism of Action

A-1155463 is a selective inhibitor of the anti-apoptotic protein BCL-XL. The diagram below
illustrates the apoptotic signaling pathway and the mechanism of inhibition by A-1155463.
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Caption: Mechanism of A-1155463 as a selective BCL-XL inhibitor in the apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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